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Abstract

Monohexyl phthalate (MHP) is the monoester metabolite of the plasticizer di(n-hexyl)
phthalate (DnHP). As a member of the phthalate class of compounds, MHP is recognized as an
endocrine-disrupting chemical with the potential to interfere with normal hormonal signaling
pathways. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, metabolic fate, and molecular mechanisms of action of
monohexyl phthalate. Detailed experimental protocols and visual representations of key
biological pathways are included to support further research and drug development efforts in
related fields.

Chemical Identity and Structure

Monohexyl phthalate is a phthalic acid monoester formed by the condensation of one of the
carboxylic acid groups of phthalic acid with a hexanol molecule.

Table 1: Chemical Identifiers for Monohexyl Phthalate
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Identifier Value Citation
2-(hexyloxycarbonyl)benzoic

IUPAC Name ( yor ) [1][2]
acid

CAS Number 24539-57-9 [1][2][3]

Molecular Formula C14H1804 [11[3114]

SMILES

CCCCCCOC(=0)C1=CC=CC=
C1C(=0)0

[1]5]

InChl Key

XOSNGXNHDRYFEF-
UHFFFAOYSA-N

[1](516]

Physicochemical Properties

The physicochemical properties of monohexyl phthalate are crucial for understanding its

environmental fate, bioavailability, and toxicokinetics. It is generally characterized as a

colorless to pale yellow liquid.[7] It exhibits solubility in organic solvents and has limited

solubility in water.[7]

Table 2: Physicochemical Properties of Monohexyl Phthalate

Property Value Citation
Molecular Weight 250.29 g/mol [11[3]
Melting Point -45.7 °C

Boiling Point 81.6 °C (Note: Pressure not

specified, likely reduced)

Water Solubility

Limited (Quantitative data not

readily available)

[7]

LogP (Octanol-Water Partition

~5.2 (experimental)

Coefficient)
Predicted XlogP 4.2 [6]
pKa (Predicted) 3.39+0.36

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://hero.epa.gov/reference/673638/
https://pubmed.ncbi.nlm.nih.gov/34165231/
https://hero.epa.gov/reference/673638/
https://pubmed.ncbi.nlm.nih.gov/34165231/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11489165/
https://hero.epa.gov/reference/673638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11489165/
https://pubmed.ncbi.nlm.nih.gov/23077170/
https://hero.epa.gov/reference/673638/
https://experts.illinois.edu/en/publications/mono-2-ethylhexyl-phthalate-mehp-affects-erk-dependent-gdnf-signa/
https://hero.epa.gov/reference/673638/
https://experts.illinois.edu/en/publications/mono-2-ethylhexyl-phthalate-mehp-affects-erk-dependent-gdnf-signa/
https://ehp.niehs.nih.gov/doi/pdf/10.1289/ehp.6663
https://www.benchchem.com/product/b122986?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6425267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6425267/
https://www.benchchem.com/product/b122986?utm_src=pdf-body
https://hero.epa.gov/reference/673638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11489165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6425267/
https://ehp.niehs.nih.gov/doi/pdf/10.1289/ehp.6663
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Metabolism and Toxicokinetics

Mono-n-hexyl phthalate is the primary metabolite of di-n-hexyl phthalate (DnHP).[3] The
metabolism of DnHP to MHP is a critical activation step, as the monoester form is often more
biologically active than the parent diester.

Metabolic Pathway

The primary metabolic pathway for di(n-hexyl) phthalate involves the hydrolysis of one of the
ester linkages to form monohexyl phthalate. This reaction is catalyzed by various esterases
present in the body. Further metabolism of monohexyl phthalate can occur, primarily through
oxidation of the hexyl side chain and subsequent conjugation reactions, such as
glucuronidation, to facilitate excretion. While detailed metabolic studies are more extensive for
the structurally similar mono(2-ethylhexyl) phthalate (MEHP), the general pathways are
considered analogous. For MEHP, secondary metabolites include hydroxylated and

carboxylated derivatives.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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